Cas no 900012-12-6 (N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900012-12-6
• MF: C₂₀H₁₈ClN₃O
• MW: 351.829423427582
• CID: 5494130
• Update Time: 2025-06-14

N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C20H18ClN3O/c21-16-8-4-9-17(14-16)22-20(25)24-13-12-23-11-5-10-18(23)19(24)15-6-2-1-3-7-15/h1-11,14,19H,12-13H2,(H,22,25)
• InChI Key： AVDRRUIRNKJKTN-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(Cl)=C1)=O)C2C1=CC=CC=C1

Additional information on N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Recent Advances in the Study of N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900012-12-6)

N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900012-12-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolopyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and neurological disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

The synthesis of N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the formation of the pyrrolopyrazine core followed by the introduction of the 3-chlorophenyl and phenyl substituents. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the structural integrity of the compound. These synthetic and analytical advancements have facilitated further biological evaluation and structure-activity relationship (SAR) studies.

In vitro studies have demonstrated that N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer progression. For instance, the compound has shown nanomolar affinity for certain tyrosine kinases, which play a critical role in tumor cell proliferation and survival. Molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the carboxamide moiety and the chlorophenyl group in mediating these interactions.

Preclinical evaluations in animal models have further validated the therapeutic potential of this compound. In xenograft models of breast cancer and glioblastoma, administration of N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide resulted in significant tumor growth inhibition with minimal toxicity. Pharmacokinetic studies revealed favorable bioavailability and tissue distribution, suggesting its suitability for further clinical development. These findings have spurred interest in optimizing the compound's formulation to enhance its delivery and efficacy.

Beyond oncology, recent research has explored the neuroprotective effects of N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide. Preliminary data indicate that the compound may modulate neuroinflammatory pathways and protect against oxidative stress, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further studies are needed to fully elucidate its mechanisms and therapeutic scope in neurological disorders.

In conclusion, N-(3-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900012-12-6) represents a promising lead compound with diverse therapeutic applications. Ongoing research aims to address remaining challenges, such as improving its selectivity and reducing potential off-target effects. The compound's unique chemical structure and biological activity profile position it as a valuable subject for future drug discovery efforts in both oncology and neurology.